Cas no 87527-47-7 (1,3,4-Thiadiazol-2-amine, 5-[4-(4-chlorophenoxy)butyl]-N-methyl-)

• Product Name: 1,3,4-Thiadiazol-2-amine, 5-[4-(4-chlorophenoxy)butyl]-N-methyl-
• CAS No: 87527-47-7
• MF: C₁₃H₁₆ClN₃OS
• MW: 297.803640365601
• CID: 655396
• PubChem ID: 13272822
• Update Time: 2025-04-19

1,3,4-Thiadiazol-2-amine, 5-[4-(4-chlorophenoxy)butyl]-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, 5-[4-(4-chlorophenoxy)butyl]-N-methyl-
• 5-[4-(4-chlorophenoxy)butyl]-N-methyl-1,3,4-thiadiazol-2-amine
• DTXSID70533774
• 87527-47-7

• Inchi： 1S/C13H16ClN3OS/c1-15-13-17-16-12(19-13)4-2-3-9-18-11-7-5-10(14)6-8-11/h5-8H,2-4,9H2,1H3,(H,15,17)
• InChI Key： PUYRZPRNFQMJKX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCCCCC1=NN=C(NC)S1

Computed Properties

• Exact Mass: 297.0702610g/mol
• Monoisotopic Mass: 297.0702610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 75.3Ų